![molecular formula C10H11N3OS B3022937 5-[(3-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine CAS No. 84138-76-1](/img/structure/B3022937.png)
5-[(3-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine
Overview
Description
5-[(3-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine (MPMT) is a heterocyclic compound that belongs to the class of thiadiazole derivatives. It has been widely studied in recent years due to its potential applications in various areas of scientific research. In
Scientific Research Applications
Antiproliferative and Antimicrobial Properties
Research on compounds derived from the 1,3,4-thiadiazole core, similar to 5-[(3-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine, has shown notable antiproliferative and antimicrobial properties. A study by Gür et al. (2020) demonstrated that Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine exhibited DNA protective abilities and strong antimicrobial activity against specific bacterial strains. Some compounds in this category also showed cytotoxicity against cancer cell lines, making them of interest for cancer research.
Spectral and Structural Analysis
Dani et al. (2013) conducted spectral, X-ray, and DFT studies on various compounds including 5-benzyl-N-phenyl-1,3,4-thiadiazol-2-amine, which is structurally related to the compound . Their research provided insights into the molecular structure and stability of these compounds, highlighting their potential for various applications in scientific research.
Antitubercular Agents
A molecular hybridization approach was used by Ramprasad et al. (2015) to design phenothiazine and 1,3,4-thiadiazole hybrid derivatives as potent antitubercular agents. Their study demonstrated significant inhibition activity against Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis.
Antimicrobial Agents
In another study, Sah et al. (2014) synthesized formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This research highlights the antimicrobial potential of 1,3,4-thiadiazole derivatives.
Novel Anticancer and Antitubercular Agents
Sekhar et al. (2019) designed and synthesized novel 1,3,4-Thiadiazole derivatives as anticancer and antitubercular agents. Their findings suggest that these compounds could have significant applications in cancer and tuberculosis treatment.
Safety and Hazards
The safety and hazards associated with “5-[(3-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine” would depend on various factors including its physical and chemical properties, how it’s handled, and how it’s disposed of . Without specific safety data or MSDS information, it’s difficult to provide a detailed safety and hazards analysis .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the activity of the target .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
The pharmacokinetic properties of a drug can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Similar compounds have been known to induce various molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-[(3-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine . These factors can include pH, temperature, presence of other molecules, and more .
Properties
IUPAC Name |
5-[(3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3OS/c1-7-3-2-4-8(5-7)14-6-9-12-13-10(11)15-9/h2-5H,6H2,1H3,(H2,11,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHTXDBYRBMBGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC2=NN=C(S2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80355489 |
Source
|
| Record name | 5-[(3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80355489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
84138-76-1 |
Source
|
| Record name | 5-[(3-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80355489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol](/img/structure/B3022873.png)
